Cas no 4513-92-2 (1H-Pyrrole-2-carbonitrile,3,5-dimethyl-)
4513-92-2 structure
Product Name:1H-Pyrrole-2-carbonitrile,3,5-dimethyl-
1H-Pyrrole-2-carbonitrile,3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carbonitrile,3,5-dimethyl-
- 3,5-dimethyl-1H-pyrrole-2-carbonitrile
- 3,5-DIMETHYLPYRROLE-2-CARBONITRILE
- 2-cyano-3,5-dimethylpyrrole
- 3,5-dimethyl-2-cyanopyrrole
- 3,5-Dimethyl-pyrrol-2-carbonitril
- 3,5-dimethyl-pyrrole-2-carbonitrile
- 5-cyano-2,4-dimethyl-pyrrole
- CTILJTUXIQXEOW-UHFFFAOYSA-N
- 3,5-dimethyl-1~{H}-pyrrole-2-carbonitrile
- AKOS006276766
- 4513-92-2
- FT-0692020
- M2H
- DTXSID60376778
- SCHEMBL1801170
-
- Inchi： 1S/C7H8N2/c1-5-3-6(2)9-7(5)4-8/h3,9H,1-2H3
- InChI Key： CTILJTUXIQXEOW-UHFFFAOYSA-N
- SMILES： N1C(C#N)=C(C)C=C1C
Computed Properties
- Exact Mass: 120.06900
- Monoisotopic Mass: 120.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 39.6Ų
Experimental Properties
- PSA: 39.58000
- LogP: 1.50318
1H-Pyrrole-2-carbonitrile,3,5-dimethyl- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrrole-2-carbonitrile,3,5-dimethyl- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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